Brevinin-2DYd

• bioactivity: Antibacterial
• sequence: GIFDVVKGVLKGVGKNVAGSLLEQLKCKLSGGC

Description

Brevinin-2DYd is a member of the Brevinin peptide family, which is primarily derived from frog skin secretions and is recognized for its antimicrobial and anticancer properties . Recent studies have highlighted its potent anticancer activity, particularly against multiple cancer cell lines. In a hybrid model study, this compound was identified as one of 41 candidate anticancer peptides (ACPs) with high efficacy and low predicted toxicity . Experimental validation revealed its broad-spectrum inhibitory effects on four cancer cell lines (A549, MCF7, HeLa, and LoVo), with a median IC50 value of 15.32 µM against A549 lung cancer cells . However, it exhibited higher cytotoxicity in non-cancerous human embryonic kidney cells (293T) and moderate hemolytic activity compared to other peptides, underscoring the need for structural optimization to improve therapeutic safety .

Comparison with Similar Compounds

Key Findings :

• This compound demonstrated the broadest activity, inhibiting all four cancer cell lines at <25 µM, outperforming Brevinin-2DYb and Odorranain-C1 .

Toxicity and Hemolytic Activity

Toxicity in 293T cells and hemolytic activity at 100 µM were critical differentiators:

• Toxicity: this compound and Odorranain-C1 exhibited IC50 values <50 µM in 293T cells, indicating higher toxicity. In contrast, Ranatuerin-2Lb, Brevinin-2DYb, and RANATUERIN2 were non-toxic (IC50 >50 µM) .

Structural and Functional Insights

• This compound vs. B5 Peptide: A study comparing this compound with B5, a structurally similar peptide derived from Aurein, revealed that minor sequence variations can drastically alter bioactivity.
• Ranatuerin-2Lb : Despite its superior potency against A549 cells, its narrow activity spectrum and lower toxicity suggest it may be more suitable for targeted therapies .